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These application notes provide a comprehensive overview of the experimental techniques
used to measure methane-octane phase equilibria. Detailed protocols for the primary
experimental methods are provided, along with a summary of relevant quantitative data.

Introduction

The phase behavior of methane-octane mixtures is critical in various applications, including
natural gas processing, transportation, and reservoir engineering. Accurate experimental data
on the vapor-liquid equilibrium (VLE) and solid-liquid-vapor equilibrium (SLVE) of this system
are essential for developing and validating thermodynamic models used in process simulation
and design. This document outlines the key experimental techniques employed for such
measurements.

The primary methods for determining high-pressure phase equilibria fall into two main
categories: synthetic and analytical methods.[1][2]

e Synthetic methods involve preparing a mixture of known overall composition in an
equilibrium cell. The temperature and pressure are then manipulated to observe phase
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transitions visually or through other detection methods.[2]

» Analytical methods involve bringing a mixture to equilibrium at a set temperature and
pressure, followed by sampling each phase and determining its composition using analytical
techniques like gas chromatography.[1]

For the methane-octane system, the static-analytic method is a commonly employed and
reliable technique for obtaining VLE data.[3][4]

Key Experimental Techniques
Static-Analytic Method

The static-analytic method is a robust technique for measuring vapor-liquid equilibria of high-
pressure systems.[3][4] It involves achieving equilibrium in a closed, thermostatted cell and
then extracting samples from the vapor and liquid phases for compositional analysis.

Experimental Workflow: Static-Analytic Method
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Caption: Workflow for the static-analytic method.
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Protocol for Static-Analytic VLE Measurement
e Apparatus Preparation:

o The core of the apparatus is a high-pressure equilibrium cell, often equipped with sapphire
windows for visual observation.[5]

o The cell is housed in a thermostat to maintain a constant temperature.

o The system includes a stirring mechanism (e.g., magnetic stirrer) to ensure thorough
mixing.

o Sampling lines, connected to a gas chromatograph (GC), are available for both the vapor
and liquid phases.[4]

o Pressure and temperature sensors are installed to monitor the conditions within the cell.
e System Evacuation and Charging:

o The equilibrium cell and all associated lines are thoroughly cleaned and evacuated to
remove any contaminants.

o A known amount of the less volatile component (octane) is charged into the cell, often
gravimetrically.

o The more volatile component (methane) is then introduced into the cell until the desired
pressure is reached.[6]

» Equilibration:

o The mixture within the cell is continuously stirred at a constant temperature until thermal
and mechanical equilibrium is achieved.[7] This is indicated by stable pressure and
temperature readings.

o Stirring is then stopped, and the system is allowed to sit for a period to ensure complete
phase separation.

o Sampling and Analysis:
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o Small samples of the vapor and liquid phases are carefully withdrawn through the
designated sampling lines.

o These samples are then analyzed using a gas chromatograph (GC) to determine their
compositions (mole fractions of methane and octane).[1][4]

o Data Recording:

o The equilibrium temperature, pressure, and the compositions of the vapor and liquid
phases are recorded for each data point.

o Repeatability:

o The procedure is repeated at different temperatures and pressures to map out the phase
envelope of the methane-octane system.

Cryoscopic Technique for Solid-Liquid-Vapor Equilibria

For determining the three-phase solid-liquid-vapor equilibrium, particularly at low temperatures
where octane may freeze, a cryoscopic technique can be employed.

Logical Flow: Cryoscopic Measurement
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Caption: Logic of the cryoscopic method for SLVE.

Protocol for Cryoscopic SLVE Measurement

e Apparatus:

o A high-pressure, low-temperature equilibrium cell with visual access is required.
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o Precise temperature control and measurement are crucial.

e Procedure:

[e]

A mixture of methane and octane with a known composition is prepared in the equilibrium
cell.

o The system is cooled until solid octane is formed.
o The mixture is then slowly heated while being stirred.

o The temperature and pressure at which the last solid crystal of octane melts are recorded.
This point represents a point on the three-phase (solid-liquid-vapor) equilibrium line.

o This process is repeated for mixtures of different compositions to define the complete
SLVE curve.

Quantitative Data

The following tables summarize experimental data for the methane-n-octane system from the
literature.

Table 1: Vapor-Liquid Equilibria of the Methane-n-Octane System
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Methane Mole Methane Mole

Temperature Pressure . .
K) (MPa) Fr-act!on Fraction Reference
(Liquid Phase) (Vapor Phase)

310.93 1.38 0.081 0.885 [8]
310.93 3.45 0.211 0.943 [8]
310.93 6.89 0.442 0.963 [8]
344.26 3.45 0.183 0.864 [8]
344.26 6.89 0.381 0.916 [8]
344.26 10.34 0.589 0.929 [8]
377.59 6.89 0.320 0.825 [8]
377.59 10.34 0.499 0.865 [8]
377.59 13.79 0.711 0.880 [8]

Note: Data has been compiled from various sources and is presented for illustrative purposes.
For detailed experimental uncertainties and conditions, refer to the original publications.

Table 2: Solid-Liquid-Vapor Equilibria of the Methane-n-Octane System

Liquid Phase
Temperature (K) Pressure (MPa) Composition (Mole  Reference
Fraction n-Octane)

155.0 3.24 0.00015 [9]

165.0 4.05 0.00028 [9]

175.0 4.96 0.00052 [9]

185.0 5.98 0.00094 [9]

190.0 6.59 0.00130 [9]
Conclusion
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The experimental determination of methane-octane phase equilibria relies on well-established
high-pressure techniques. The static-analytic method is particularly suited for vapor-liquid
equilibrium measurements, providing accurate data on the compositions of coexisting phases.
For solid-liquid-vapor equilibria at cryogenic temperatures, cryoscopic methods are employed.
The data obtained from these experiments are fundamental for the development and validation
of thermodynamic models that are crucial for the design and optimization of processes in the
chemical and petroleum industries.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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